Cas no 61274-13-3 (2,5-Pyrrolidinedione, 1-[(cyclohexylcarbonyl)oxy]-)
61274-13-3 structure
Product Name:2,5-Pyrrolidinedione, 1-[(cyclohexylcarbonyl)oxy]-
CAS No:61274-13-3
MF:C11H15NO4
MW:225.241103410721
CID:486232
PubChem ID:18783630
Update Time:2025-04-19
2,5-Pyrrolidinedione, 1-[(cyclohexylcarbonyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrrolidinedione, 1-[(cyclohexylcarbonyl)oxy]-
- (2,5-dioxopyrrolidin-1-yl) cyclohexanecarboxylate
- 61274-13-3
- DTXSID20596218
- 1-[(Cyclohexanecarbonyl)oxy]pyrrolidine-2,5-dione
- cyclohexanecarboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
- SCHEMBL1421902
-
- Inchi: 1S/C11H15NO4/c13-9-6-7-10(14)12(9)16-11(15)8-4-2-1-3-5-8/h8H,1-7H2
- InChI Key: CHZVREGLAPRBDI-UHFFFAOYSA-N
- SMILES: O(C(C1CCCCC1)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 225.10015
- Monoisotopic Mass: 225.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- PSA: 63.68
2,5-Pyrrolidinedione, 1-[(cyclohexylcarbonyl)oxy]- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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